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Compound of Interest

Compound Name: Lanthanum bromide

Cat. No.: B1212527 Get Quote

Essential Safety and Handling Guide for
Lanthanum Bromide
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Lanthanum Bromide (LaBr₃), including detailed operational and

disposal plans. Adherence to these procedures is critical for minimizing risks and ensuring the

well-being of all laboratory personnel.

Lanthanum bromide is a solid, hygroscopic material that can cause skin, eye, and respiratory

irritation.[1][2][3] Proper handling and the use of appropriate personal protective equipment

(PPE) are crucial to prevent exposure.

Hazard Identification and Personal Protective
Equipment
Lanthanum bromide is classified as a hazardous substance.[3] The primary hazards are:

Skin Corrosion/Irritation: Category 2[1][3]

Serious Eye Damage/Eye Irritation: Category 2[1][3]
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Specific target organ toxicity (single exposure): Category 3, primarily affecting the respiratory

system.[1][3]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should be worn in

addition to goggles when a

splash hazard is present.[4][5]

Protects against dust particles

and chemical splashes that

can cause serious eye

irritation.[1][2][3]

Skin Protection

Wear protective gloves

(disposable nitrile gloves are

the minimum) and impervious,

flame-resistant clothing or a

lab coat.[4][5][6][7] For tasks

with a higher risk of exposure,

double-gloving or wearing

Silver Shield gloves under

nitrile gloves is recommended.

[5]

Prevents skin contact which

can cause irritation.[1][2][3]

Contaminated clothing must be

removed and washed before

reuse.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator should be

used in situations with high

dust concentrations.[3][4]

Protects against the inhalation

of dust which may cause

respiratory irritation.[1][2]

Standard Operating Procedure for Handling
Lanthanum Bromide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA3580004&productDescription=LANTH+III+BROMIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4439609&productDescription=LANTH+III+BROMIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/lanthanum-bromide-pd181109103836.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.fishersci.com/store/msds?partNumber=AA3580004&productDescription=LANTH+III+BROMIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/product/lanthanumbromide-2110/
https://www.fishersci.com/store/msds?partNumber=AA4439609&productDescription=LANTH+III+BROMIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/lanthanum-bromide-pd181109103836.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment/flame-resistant-ppe
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.fishersci.com/store/msds?partNumber=AA3580004&productDescription=LANTH+III+BROMIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/product/lanthanumbromide-2110/
https://www.fishersci.com/store/msds?partNumber=AA4439609&productDescription=LANTH+III+BROMIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3580004&productDescription=LANTH+III+BROMIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4439609&productDescription=LANTH+III+BROMIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/lanthanum-bromide-pd181109103836.html
https://www.fishersci.com/store/msds?partNumber=AA3580004&productDescription=LANTH+III+BROMIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/product/lanthanumbromide-2110/
https://www.benchchem.com/product/b1212527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following workflow outlines the necessary steps for safely handling Lanthanum Bromide
from acquisition to disposal.

Preparation

Handling

Storage

Disposal

Conduct Hazard Assessment

Gather all necessary PPE

Ensure eyewash and safety shower are accessible

Work in a well-ventilated area or fume hood

Don appropriate PPE

Avoid creating dust

Wash hands thoroughly after handling

Store in a tightly closed container

Keep in a well-ventilated place

Protect from moisture (hygroscopic)

Store locked up

Collect waste in a suitable, closed container

Dispose of contents/container to an approved waste disposal plant
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Standard Operating Procedure for Lanthanum Bromide

Emergency Response Plan
Immediate and appropriate action during an emergency is critical.

Spills:

Evacuate: Evacuate the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

formation, and place it into a suitable, closed container for disposal.[1][9]

Decontaminate: Clean the spill area thoroughly.

Exposure:

Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or

doctor.[1]

Skin Contact: Wash the affected area with plenty of soap and water.[1] If skin irritation

occurs, seek medical advice.[1] Remove and wash contaminated clothing before reuse.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[3]

Fire:

Use extinguishing media suitable for the surrounding fire. Lanthanum bromide itself is not

flammable.[1]
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Disposal Plan
Waste lanthanum bromide is considered hazardous waste.[9]

Collection: Collect waste material in a suitable, closed container.[1][9]

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][9][10] Do not release it into the

environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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